Cas no 305791-41-7 (1-Benzyl-5-pyrrolidin-1-yl-1H-tetrazole)

• Product Name: 1-Benzyl-5-pyrrolidin-1-yl-1H-tetrazole
• CAS No: 305791-41-7
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• MDL: MFCD19981421
• CID: 4712397
• Update Time: 2025-10-12

1-Benzyl-5-pyrrolidin-1-yl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-pyrrolidin-1-yl-1H-tetrazole

• MDL： MFCD19981421
• Inchi： 1S/C12H15N5/c1-2-6-11(7-3-1)10-17-12(13-14-15-17)16-8-4-5-9-16/h1-3,6-7H,4-5,8-10H2
• InChI Key： ALMUVBAXJPUODR-UHFFFAOYSA-N
• SMILES： N1(C2=NN=NN2CC2C=CC=CC=2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Topological Polar Surface Area: 46.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-Benzyl-5-pyrrolidin-1-yl-1H-tetrazole

1-Benzyl-5-pyrrolidin-1-yl-1H-tetrazole (CAS No. 305791-41-7)

1-Benzyl-5-pyrrolidin-1-yl-1H-tetrazole is a heterocyclic compound with a unique structure that combines a tetrazole ring, a pyrrolidine group, and a benzyl substituent. This compound, identified by the CAS number 305791-41-7, has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The tetrazole moiety is known for its stability and reactivity, making it a valuable component in the design of bioactive molecules.

The synthesis of 1-Benzyl-5-pyrrolidin-1-yl-1H-tetrazole typically involves multi-step reactions, often starting from simple precursors like benzaldehyde and pyrrolidine. The formation of the tetrazole ring is a critical step, often achieved through cyclization reactions under specific conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields of the desired product.

One of the most promising applications of 1-Benzyl-5-pyrrolidin-1-yl-1H-tetrazole lies in its potential as a bioisostere in drug design. Tetrazoles are known to mimic the electronic and steric properties of other functional groups, such as nitro groups or diazenes, making them valuable in the development of novel therapeutics. For instance, researchers have explored its use as a scaffold for designing inhibitors of enzymes involved in cancer progression.

In addition to its pharmaceutical applications, 1-Benzyl-5-pyrrolidin-1-ylltetrazole has shown potential in agrochemicals. Its ability to interact with biological systems at multiple levels makes it a candidate for developing pesticides or herbicides with improved efficacy and reduced environmental impact. Recent studies have focused on its role as a signaling molecule in plant-microbe interactions, highlighting its versatility across different biological systems.

The chemical stability of 305791487 is another key attribute that makes it suitable for various industrial applications. Its resistance to thermal and chemical degradation ensures its usability in harsh conditions, such as those encountered during polymerization or catalytic processes. This property has led to its exploration as an additive in high-performance materials, including polymers and composites.

From a structural perspective, the benzyl group contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes. This feature is particularly advantageous in drug delivery systems where membrane permeability is critical. The pyrrolidine ring, on the other hand, introduces flexibility and hydrogen bonding capabilities, further enhancing the compound's bioavailability.

Recent research has also delved into the mechanistic aspects of 305791487's reactivity. Studies using computational chemistry have provided insights into its electronic structure and reaction pathways, paving the way for more precise predictions of its behavior in different chemical environments. These findings have been instrumental in optimizing synthetic routes and improving product quality.

In conclusion, 305791487 (305791487) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and computational tools, positions it as a key player in future innovations within the chemical sciences.